Cas no 1096894-29-9 (N-cyclopropyl-2-iodo-5-nitrobenzamide)

• Product Name: N-cyclopropyl-2-iodo-5-nitrobenzamide
• CAS No: 1096894-29-9
• MF: C₁₀H₉IN₂O₃
• MW: 332.094534635544
• CID: 4571704
• Update Time: 2025-06-22

N-cyclopropyl-2-iodo-5-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-cyclopropyl-2-iodo-5-nitro-
• n-Cyclopropyl-2-iodo-5-nitrobenzamide
• N-cyclopropyl-2-iodo-5-nitrobenzamide

• Inchi： 1S/C10H9IN2O3/c11-9-4-3-7(13(15)16)5-8(9)10(14)12-6-1-2-6/h3-6H,1-2H2,(H,12,14)
• InChI Key： CKIGRIBXLZAPEP-UHFFFAOYSA-N
• SMILES： C(NC1CC1)(=O)C1=CC([N+]([O-])=O)=CC=C1I

Additional information on N-cyclopropyl-2-iodo-5-nitrobenzamide

Introduction to N-cyclopropyl-2-iodo-5-nitrobenzamide (CAS No. 1096894-29-9)

N-cyclopropyl-2-iodo-5-nitrobenzamide (CAS No. 1096894-29-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for further investigation in drug development and synthetic applications.

The molecular structure of N-cyclopropyl-2-iodo-5-nitrobenzamide consists of a benzamide core substituted with an iodo group at the 2-position and a nitro group at the 5-position, further modified by a cyclopropyl amide moiety. This arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its potential biological activity and reactivity in synthetic transformations.

In recent years, there has been a growing interest in exploring the pharmacological potential of nitroaromatic compounds, particularly those incorporating halogenated aromatic systems. The presence of both an iodo and a nitro group in N-cyclopropyl-2-iodo-5-nitrobenzamide suggests that it may exhibit significant interactions with biological targets, making it a promising scaffold for the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its utility as a building block in organic synthesis. The iodo and nitro functional groups provide versatile handles for further chemical modification, allowing chemists to tailor the molecule's properties for specific applications. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aryl or heteroaryl groups, while reduction of the nitro group can yield amino-substituted derivatives with altered pharmacokinetic profiles.

Recent studies have highlighted the importance of halogenated aromatic compounds in medicinal chemistry due to their ability to enhance binding affinity and metabolic stability. The iodo group in N-cyclopropyl-2-iodo-5-nitrobenzamide, in particular, has been shown to improve solubility and bioavailability when incorporated into drug candidates. This feature is particularly relevant in the context of developing treatments for diseases where oral bioavailability is a critical factor.

The nitro group serves as another key feature that contributes to the compound's potential therapeutic value. Nitroaromatics are known for their ability to undergo bioactivation, converting into reactive intermediates that can interact with biological targets. This property has been exploited in the development of anti-inflammatory and anticancer agents, where nitroaromatic derivatives have demonstrated significant efficacy.

The cyclopropyl amide moiety in N-cyclopropyl-2-iodo-5-nitrobenzamide adds an additional layer of complexity to its structure. Cyclopropane rings are frequently incorporated into drug molecules due to their ability to enhance binding affinity through steric interactions. Furthermore, the amide bond provides a site for further functionalization, allowing for the introduction of various pharmacophores that can modulate biological activity.

In academic research, N-cyclopropyl-2-iodo-5-nitrobenzamide has been utilized as a precursor in the synthesis of more complex molecules. For example, it has been employed in the preparation of novel heterocyclic compounds through cyclization reactions, which can yield scaffolds with enhanced binding properties. These efforts underscore the compound's versatility as a synthetic intermediate and its potential utility in drug discovery programs.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). The ability to efficiently functionalize halogenated aromatic compounds like N-cyclopropyl-2-iodo-5-nitrobenzamide is crucial for scaling up production processes while maintaining high yields and purity standards. This makes it an attractive candidate for industrial applications where cost-effective synthesis is paramount.

Furthermore, computational studies have been conducted to explore the pharmacokinetic properties of N-cyclopropyl-2-iodo-5-nitrobenzamide. Molecular modeling techniques have been used to predict how this compound might interact with biological targets such as enzymes and receptors. These simulations provide valuable insights into its potential therapeutic effects and help guide experimental design efforts.

The safety profile of N-cyclopropyl-2-iodo-5-nitrobenzamide is another important consideration in its development as a pharmaceutical agent. While preliminary studies suggest that it exhibits low toxicity at moderate doses, further research is needed to fully assess its safety margins. This includes evaluating potential side effects and long-term exposure risks, which are critical factors in drug development.

In conclusion, N-cyclopropyl-2-iodo-5-nitrobenzamide (CAS No. 1096894-29-9) represents a promising compound with significant potential in both academic research and industrial applications. Its unique structural features make it a valuable tool for synthetic chemists and pharmacologists alike, offering opportunities for developing novel therapeutic agents with improved efficacy and bioavailability.